Cas no 72152-74-0 (1,1,3-triethoxy-3-methylpentane)

72152-74-0 structure
Product name:1,1,3-triethoxy-3-methylpentane
1,1,3-triethoxy-3-methylpentane Chemical and Physical Properties
Names and Identifiers
-
- 1,1,3-triethoxy-3-methylpentane
- pentane, 1,1,3-triethoxy-3-methyl-
- RQRQTICYTFCEHX-UHFFFAOYSA-N
- 72152-74-0
- DTXSID00888082
- DTXCID401027364
-
- Inchi: InChI=1S/C12H26O3/c1-6-12(5,15-9-4)10-11(13-7-2)14-8-3/h11H,6-10H2,1-5H3
- InChI Key: RQRQTICYTFCEHX-UHFFFAOYSA-N
- SMILES: CCC(C)(CC(OCC)OCC)OCC
Computed Properties
- Exact Mass: 218.18828
- Monoisotopic Mass: 218.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
1,1,3-triethoxy-3-methylpentane Related Literature
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Mehmet R. Dokmeci,Donald M. Cropek Lab Chip, 2011,11, 1801-1807
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Dugald J. MacDougall,Bruce C. Noll,Alan R. Kennedy,Kenneth W. Henderson Dalton Trans., 2006, 1875-1884
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Liang Ding,Jing An Polym. Chem., 2014,5, 733-742
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Shen Hu,Paul C. H. Li Analyst, 2001,126, 1001-1004
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Yi Cui,Min Wu,Charity Scott,Jiani Xie RSC Adv., 2016,6, 52642-52645
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Ying-Zhe Liu,Ralf Haiges,Karl O. Christe,Wei-Peng Lai,Bo Wu RSC Adv., 2014,4, 28377-28389
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Christopher R. Driscoll,Brodie L. Reid,Matthew J. McIldowie,Sara Muzzioli,Gareth L. Nealon,Brian W. Skelton,Stefano Stagni,David H. Brown,Massimiliano Massi,Mark I. Ogden Chem. Commun., 2011,47, 3876-3878
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Zhimin Dong,Zifan Li,Yue Feng,Wenjie Dong,Ting Wang,Zhongping Cheng,Youqun Wang,Ying Dai,Xiaohong Cao,Yuhui Liu Environ. Sci.: Nano, 2021,8, 2372-2385
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